Cas no 2172447-08-2 (4-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-ynoic acid)

• Product Name: 4-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-ynoic acid
• CAS No: 2172447-08-2
• MF: C₂₈H₂₄N₂O₅
• MW: 468.500567436218
• CID: 6396129
• PubChem ID: 165877292
• Update Time: 2025-06-25

4-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-ynoic acid
• 2172447-08-2
• EN300-1550745
• 4-{3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]propanamido}but-2-ynoic acid

• Inchi： 1S/C28H24N2O5/c31-26(29-17-5-10-27(32)33)16-13-19-11-14-20(15-12-19)30-28(34)35-18-25-23-8-3-1-6-21(23)22-7-2-4-9-24(22)25/h1-4,6-9,11-12,14-15,25H,13,16-18H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： RIGIRKLXIRLRAM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)CCC(NCC#CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 468.16852187g/mol
• Monoisotopic Mass: 468.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-ynoic acid

Comprehensive Analysis of 4-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-ynoic acid (CAS No. 2172447-08-2)

The compound 4-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-ynoic acid (CAS No. 2172447-08-2) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a but-2-ynoic acid backbone and an Fmoc-protected amino group, makes it invaluable for constructing complex peptide chains with precision. Researchers and pharmaceutical developers frequently search for Fmoc-amino acid derivatives due to their critical role in solid-phase peptide synthesis (SPPS), a technique dominating modern drug discovery.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in bioconjugation and targeted drug delivery systems. The 4-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-ynoic acid stands out due to its compatibility with click chemistry applications, enabling efficient coupling with azide-containing molecules. This property aligns with the growing interest in bioorthogonal chemistry, a hotspot in cancer therapeutics and diagnostic probe development.

The compound’s CAS No. 2172447-08-2 is often queried alongside terms like “Fmoc-AA building blocks” or “peptide modification reagents”, reflecting its niche yet essential role in proteomics research. Its phenylpropanamido moiety enhances stability during synthesis, addressing common challenges like epimerization—a frequent concern in peptide manufacturing. Laboratories prioritizing high-purity intermediates for GLP-compliant studies frequently seek this derivative.

From an industrial perspective, 4-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-ynoic acid supports the development of peptide-based vaccines and GPCR-targeted drugs, areas gaining traction due to their potential in treating metabolic disorders and autoimmune diseases. The but-2-ynoic acid segment also facilitates site-specific labeling, a technique pivotal for PET imaging and antibody-drug conjugates (ADCs).

Quality control protocols for this compound emphasize HPLC purity validation and mass spectrometry characterization, ensuring compliance with ICH guidelines. As the pharmaceutical industry shifts toward personalized medicine, derivatives like CAS No. 2172447-08-2 are becoming indispensable for designing tailored therapeutics. Its stability under microwave-assisted peptide synthesis conditions further enhances its appeal for high-throughput workflows.

Environmental and safety considerations for 4-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-ynoic acid focus on green chemistry principles, with recommendations for low-waste purification methods like flash chromatography. These practices resonate with the increasing emphasis on sustainable laboratory practices—a topic frequently searched alongside peptide synthesis reagents.

In summary, CAS No. 2172447-08-2 represents a critical tool for researchers exploring peptide engineering, bioconjugation, and precision medicine. Its multifaceted applications, from drug discovery to diagnostic imaging, ensure its relevance in cutting-edge scientific endeavors. As the field evolves, this compound will likely remain at the forefront of innovations in therapeutic peptide design and chemical biology.